![molecular formula C8H16N2 B1467807 8-Methyl-5,8-diazaspiro[3.5]nonane CAS No. 2090279-52-8](/img/structure/B1467807.png)
8-Methyl-5,8-diazaspiro[3.5]nonane
Overview
Description
8-Methyl-5,8-diazaspiro[3.5]nonane is a chemical compound with the molecular formula C8H16N2 . It contains a total of 27 bonds, including 11 non-H bonds, and features a four-membered ring, a six-membered ring, a secondary aliphatic amine, and a tertiary aliphatic amine .
Molecular Structure Analysis
The molecule contains a total of 26 atoms, including 16 Hydrogen atoms, 8 Carbon atoms, and 2 Nitrogen atoms . It features a four-membered ring and a six-membered ring, along with a secondary aliphatic amine and a tertiary aliphatic amine .Scientific Research Applications
Antimicrobial Activity of Non-Antibiotic Compounds
One area of research that may indirectly relate to the applications of "8-Methyl-5,8-diazaspiro[3.5]nonane" is the study of non-antibiotic compounds with antimicrobial properties. For instance, Kristiansen and Amaral (1997) explored synthetic non-chemotherapeutic compounds, including phenothiazines and other neurotropic compounds, for their antimicrobial activity. These compounds were found to enhance the activity of conventional antibiotics, reverse natural resistance to specific antibiotics, and show strong activity against multi-drug resistant forms of Mycobacterium tuberculosis (Kristiansen & Amaral, 1997).
Epigenetic Cancer Therapies
Another research avenue is the development of epigenetic cancer therapies, particularly those involving DNA methyltransferase inhibitors. Lyko and Brown (2005) reviewed the literature on DNA methyltransferase inhibitors, discussing their efficacy as antitumor agents in phase I-III clinical trials. They emphasized the need for future research, including the development of nonnucleoside inhibitors and the optimization of treatment schedules for maximal biological effectiveness (Lyko & Brown, 2005).
Safety and Hazards
properties
IUPAC Name |
8-methyl-5,8-diazaspiro[3.5]nonane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c1-10-6-5-9-8(7-10)3-2-4-8/h9H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIBNUPZVTJUFHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCNC2(C1)CCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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